Cas no 1361825-35-5 (2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361825-35-5
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928615
• Update Time: 2025-06-08

2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-7-1-4-11(15)10(5-7)9-3-2-8(6-12(18)19)17-13(9)16/h1-5H,6H2,(H2,16,17)(H,18,19)
• InChI Key： RUSZDGDBROFFSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC=C(CC(=O)O)N=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.9
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid

Comprehensive Overview of 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361825-35-5)

2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361825-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and dichlorophenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for developing novel therapeutic agents.

The molecular structure of 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid includes a pyridine ring functionalized with an amino group and an acetic acid moiety, along with a 2,5-dichlorophenyl substituent. This combination of functional groups contributes to its versatility in chemical reactions, enabling its use as a building block in synthetic chemistry. The presence of the dichlorophenyl group enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability.

In recent years, the demand for pyridine derivatives like 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid has surged due to their role in developing small-molecule inhibitors and biologically active compounds. This trend aligns with the growing focus on precision medicine and targeted therapies, where researchers seek molecules with high specificity and minimal side effects. The compound’s potential applications extend to areas such as anti-inflammatory agents, antimicrobial research, and enzyme modulation.

From a synthetic perspective, CAS No. 1361825-35-5 is often utilized in cross-coupling reactions and heterocyclic chemistry. Its acetic acid functionality allows for further derivatization, making it a valuable intermediate in multi-step synthesis. Laboratories specializing in custom synthesis and contract research frequently incorporate this compound into their workflows to explore new chemical entities.

The compound’s relevance is further highlighted by its alignment with current trends in green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid, such as catalytic processes and solvent-free reactions. This focus on sustainability resonates with the broader scientific community’s commitment to reducing environmental impact while maintaining efficiency.

In summary, 2-Amino-3-(2,5-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361825-35-5) represents a compelling subject of study in modern chemistry. Its structural features, combined with its potential applications in pharmaceuticals and agrochemicals, make it a compound of enduring interest. As research continues to uncover new uses and synthetic pathways, this molecule is poised to play a pivotal role in advancing scientific innovation.